Vinylidene chloride

• CAS: 9002-85-1
• Synonyms: VINYLIDENE CHLORIDE LATEX; 1,1-dichloro-ethenhomopolymer; Ethene,1,1-dichloro-,homopolymer; Poly(vinylidenechloride)resin; polyvinylidene; polyvinylidenechloride; 1,1-Dichloroethylene polymer; vinylidene chloride homopolymer
• Molecular Formula: C2H2Cl2; C2H2Cl2; H2C=CCl2
• Molecular Weight: 96.94 g/mol
• SMILES: C=C(Cl)Cl
• InChI: InChI=1S/C2H2Cl2/c1-2(3)4/h1H2
• InChIKey: LGXVIGDEPROXKC-UHFFFAOYSA-N
• Solubility: 5 to 10 mg/mL at 70 °F (NTP, 1992); In water, 2,420 mg/L at 25 °C; Insoluble in water; 0.63 g/100 g water at 50 °C (solubility at saturation vapor pressure); In water: 3.5 g/l at 4 °C; 3.0 g/l at 16 °C; Soluble in ethanol, acetone, benzene, carbon tetrachloride; very soluble in ethyl ether, chloroform.; Solubility in water, g/100ml at 25 °C: 0.25 (very poor); 0.04%

Polyvinylidene Chloride (PVDC) is the definitive high-barrier polymer for packaging where performance cannot be compromised. Unlike EVOH, which loses oxygen barrier efficacy in humid conditions, PVDC maintains an impermeable shield against oxygen, water vapor, and aroma compounds, guaranteeing extended shelf life for moisture-sensitive foods and pharmaceuticals. Its unique balance of properties makes it impossible to replace with simpler, cheaper materials without increasing structural complexity and cost. Secure consistent product integrity by procuring high-purity PVDC resin and films for your most demanding multilayer and coating applications.

Vinylidene Chloride (CAS 9002-85-1) Polyvinylidene Chloride (PVDC) Polymer Procurement and Barrier Material Overview

Vinylidene chloride, primarily utilized as its homopolymer polyvinylidene chloride (PVDC) and its copolymers, is a high-barrier polymer defined by its exceptional resistance to the permeation of gases and vapors. It is characterized by a semi-crystalline structure, a high density of approximately 1.6-1.7 g/cm³, and a softening temperature in the range of 160-200°C [1]. Its molecular architecture, featuring a high degree of symmetry and polarity due to the presence of two chlorine atoms on every other carbon atom, imparts outstanding barrier properties against oxygen, water vapor, carbon dioxide, and volatile organic compounds like flavors and aromas, which are critical for extending product shelf life in packaging applications [2]. Due to its thermal sensitivity and decomposition near its melting point, PVDC is almost exclusively used as a coating or a coextruded layer in multilayer structures rather than as a standalone film [3].

• [1] PVDC and its applications. (2021, December 7). filmpvdc.com. View Source
• [2] Vinylidene chloride copolymer - Knowledge. (2024, March 6). nbrootier.com. View Source
• [3] Polyvinylidene Chloride. (n.d.). ScienceDirect. View Source

Why Simple Substitution of Vinylidene Chloride (PVDC) with Other Barrier Polymers is Not Feasible

Generic substitution of PVDC with other in-class high-barrier materials such as EVOH or alternative polymers like PET or PA fails due to distinct performance trade-offs that directly impact product integrity and shelf life. While EVOH provides an outstanding oxygen barrier in dry conditions, its performance degrades significantly upon exposure to humidity, a limitation not shared by PVDC [1]. Conversely, materials with high moisture resistance like HDPE and PP possess oxygen barrier properties that are orders of magnitude inferior to PVDC [2]. Furthermore, PVDC's unique, balanced barrier to water vapor, oxygen, and aroma compounds is a singular characteristic. Replacing it requires a more complex and costly multilayer film architecture that may still not achieve the same combination of properties, leading to compromised protection, increased material usage, or higher manufacturing costs [3].

• [1] 一文读懂PVDC的超强性能和广泛应用. (2023, October 8). 浙江塑料网 (zjpia.net). View Source
• [2] PVDC and its applications. (2021, December 7). filmpvdc.com. View Source
• [3] Choosing High-Barrier Lidding Films for Moisture & Oxygen Protection. (2026, February 2). szcomers.com. View Source

Vinylidene Chloride (PVDC) Comparative Quantitative Performance Evidence Guide

Superior Oxygen Barrier Performance of Vinylidene Chloride (PVDC) Relative to Common Thermoplastics

Vinylidene chloride copolymer (PVDC) provides an oxygen barrier that is quantitatively superior to that of common polyolefins and polyamides. Comparative data show that PVDC's oxygen barrier performance is approximately 2735 times greater than that of HDPE and PP, and 47 times greater than that of PA under controlled test conditions [1].

Evidence Dimension	Oxygen barrier performance (relative)
Target Compound Data	1 (reference value)
Comparator Or Baseline	HDPE & PP: 2735; PA: 47
Quantified Difference	PVDC is 2735x better than HDPE/PP and 47x better than PA
Conditions	20°C, 24h, 0.1 MPa, 75% RH, 25 µm film thickness

Why This Matters

This extreme differential confirms that PVDC is essential for applications requiring extended shelf life for oxygen-sensitive goods where polyolefins or nylons would fail.

• [1] PVDC and its applications. (2021, December 7). filmpvdc.com. View Source

Quantified Advantage in Water Vapor Barrier Performance of Vinylidene Chloride (PVDC) Over High-Barrier Alternatives

PVDC exhibits a dramatically lower water vapor transmission rate (WVTR) compared to several key high-barrier and commodity polymers. Its water vapor barrier is quantified as being 7 times better than HDPE, 120 times better than EVOH, and 437 times better than PA [1]. This demonstrates PVDC's unique position as a dual oxygen and moisture barrier.

Evidence Dimension	Water vapor barrier performance (relative)
Target Compound Data	1 (reference value)
Comparator Or Baseline	HDPE: 7; EVOH: 120; PA: 437
Quantified Difference	PVDC is 7x better than HDPE, 120x better than EVOH, and 437x better than PA
Conditions	38°C, 24h, 90% RH, 25 µm film thickness

Why This Matters

This data highlights PVDC's unparalleled combination of moisture and gas barrier properties, outperforming EVOH in humid environments where its performance degrades and offering a singular solution for products requiring dual protection.

• [1] PVDC and its applications. (2021, December 7). filmpvdc.com. View Source

Humidity-Independent Barrier Performance of Vinylidene Chloride (PVDC) Contrasted with EVOH

A critical differentiator for PVDC is the stability of its oxygen barrier across a wide range of relative humidity. Unlike EVOH, whose oxygen transmission rate (OTR) can increase by 50-100% at 80% RH compared to dry conditions due to its hydrophilic nature, PVDC's barrier performance is reported to be unaffected by changes in ambient humidity [1][2].

Evidence Dimension	Oxygen barrier sensitivity to humidity
Target Compound Data	Barrier performance unaffected by humidity
Comparator Or Baseline	EVOH: OTR increases by 50-100% at 80% RH
Quantified Difference	Qualitative difference: PVDC is stable, EVOH degrades
Conditions	Variable relative humidity (0-90% RH)

Why This Matters

For applications in high-humidity environments such as tropical climates, refrigerated storage, or modified atmosphere packaging, PVDC's humidity insensitivity ensures consistent protection and predictable shelf life, avoiding the performance degradation that plagues EVOH.

• [1] Choosing High-Barrier Lidding Films for Moisture & Oxygen Protection. (2026, February 2). szcomers.com. View Source
• [2] 一文读懂PVDC的超强性能和广泛应用. (2023, October 8). 浙江塑料网 (zjpia.net). View Source

Enhanced Mechanical Strength and Barrier Consistency of Vinylidene Chloride (PVDC) Copolymer Films

Vinylidene chloride copolymers (PVDC) exhibit high mechanical strength, with a reported tensile strength range of 80-120 MPa, which is higher than that of EVOH [1]. Additionally, high-barrier PVDC (HBPVDC) films demonstrate significantly improved barrier performance compared to standard PVDC films, being about ten times more resistant to oxygen transmission and five times more resistant to moisture passage [2].

Evidence Dimension	Mechanical and barrier performance
Target Compound Data	Tensile Strength: 80-120 MPa; HBPVDC oxygen barrier: 10x > standard PVDC; HBPVDC moisture barrier: 5x > standard PVDC
Comparator Or Baseline	EVOH tensile strength; standard PVDC film barrier properties
Quantified Difference	PVDC tensile strength > EVOH; HBPVDC is 10x better oxygen barrier and 5x better moisture barrier than standard PVDC
Conditions	ASTM standard test conditions

Why This Matters

The combination of high tensile strength and enhanced barrier performance in advanced PVDC grades provides a more robust packaging solution, enabling down-gauging and offering a clear, transparent alternative to foil or metallized structures.

• [1] Vinylidene chloride copolymer - Knowledge. (2024, March 6). nbrootier.com. View Source
• [2] Samuels, J. E. (1986). High-Barrier Flexible Polyvinylidene Chloride Composite Applications. In Current Technologies In Flexible Packaging. ASTM International. View Source

Thermal Stability and Processability Challenges of Vinylidene Chloride (PVDC) Compared to PVC

PVDC presents significant thermal stability challenges compared to PVC. It is much less thermally stable than PVC and degrades very rapidly in the same temperature range (i.e., above its melting point, Tm) required to process the material [1]. This necessitates the use of plasticizers to reduce processing temperatures, which in turn compromises its barrier properties [1]. PVDC typically degrades and releases HCl at temperatures exceeding 120°C, limiting its processing window and requiring specialized, corrosion-resistant equipment [2].

Evidence Dimension	Thermal stability
Target Compound Data	Rapid degradation above Tm; HCl release >120°C
Comparator Or Baseline	PVC: Significantly more thermally stable
Quantified Difference	Qualitative difference: PVDC is much less stable
Conditions	Elevated temperatures during processing

Why This Matters

The thermal sensitivity of PVDC is a critical processing and procurement consideration. It dictates the need for specialized handling, equipment, and stabilization packages, which directly impacts cost and manufacturability compared to more thermally robust polymers like PVC.

• [1] Patterson, M. C., & Dunkelberger, D. L. (1994). Additives for processing rigid PVDC copolymers. Journal of Vinyl Technology, 16(1), 46-51. View Source
• [2] Pvdc performance. (2024, August 14). Anersin. View Source

Optimal Industrial and Research Application Scenarios for Vinylidene Chloride (PVDC) Based on Verified Performance

High-Humidity Food Packaging for Extended Shelf Life

PVDC-based multilayer films are the superior choice for packaging moisture- and oxygen-sensitive foods such as processed meats, cheese, and ready-to-eat meals destined for refrigerated or high-humidity storage. Unlike EVOH, which loses significant oxygen barrier capability under these conditions, PVDC's humidity-insensitive barrier ensures consistent protection against oxidation and moisture loss, directly translating to a longer, more predictable product shelf life [1][2].

Pharmaceutical Blister Packs and Medical Device Packaging

PVDC coatings are an industry standard for pharmaceutical blister packs (e.g., for tablets and capsules) and other medical device packaging. Their unique combination of extremely low water vapor and oxygen transmission rates, coupled with excellent aroma and flavor barrier properties, provides the highest level of protection for hygroscopic drugs and sensitive formulations against degradation from environmental exposure, a performance profile not easily matched by single-material alternatives [1][3].

Transparent, Non-Foil High-Barrier Laminations

High-barrier PVDC (HBPVDC) films are a critical material for creating transparent, flexible laminates that replace aluminum foil. With oxygen and moisture barrier properties up to ten and five times better than standard PVDC films, respectively, HBPVDC enables see-through packaging for products like snacks and retort pouches. This maintains product visibility while offering protection comparable to opaque foil structures and maintains excellent flex-crack resistance [4].

Coatings for High-Performance Flexible Substrates

PVDC latexes are extensively used as barrier coatings on a variety of substrates including paper, polypropylene (PP), polyethylene terephthalate (PET), and PVC. This application leverages PVDC's exceptional barrier properties while circumventing its challenging thermal processability as a neat resin. A thin PVDC coating can transform a low-cost, low-barrier substrate like OPP into a high-performance packaging material suitable for demanding applications such as dry food, confectionery, and industrial wraps [3].

• [1] 一文读懂PVDC的超强性能和广泛应用. (2023, October 8). 浙江塑料网 (zjpia.net). View Source
• [2] Choosing High-Barrier Lidding Films for Moisture & Oxygen Protection. (2026, February 2). szcomers.com. View Source
• [3] Polyvinylidene Chloride. (n.d.). ScienceDirect. View Source
• [4] Samuels, J. E. (1986). High-Barrier Flexible Polyvinylidene Chloride Composite Applications. In Current Technologies In Flexible Packaging. ASTM International. View Source